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An In-depth Technical Guide to the Structural Elucidation of 4-Fluoro-5-hydroxy-2-

methylbenzamide using Nuclear Magnetic Resonance (NMR) Spectroscopy

Abstract

The unambiguous determination of molecular structure is a cornerstone of modern drug
discovery and chemical research. Substituted benzamides, in particular, represent a critical
class of compounds prevalent in a multitude of pharmaceutical agents.[1] This guide provides a
comprehensive, in-depth walkthrough of the structural elucidation of a specific polysubstituted
benzamide, 4-Fluoro-5-hydroxy-2-methylbenzamide, utilizing a suite of one- and two-
dimensional Nuclear Magnetic Resonance (NMR) spectroscopy techniques. As a senior
application scientist, this paper is structured not as a rigid protocol, but as a logical, decision-
driven narrative, explaining the causality behind each experimental choice. We will
demonstrate how the systematic application and synergistic interpretation of *H NMR, 3C
NMR, DEPT, COSY, HSQC, and HMBC experiments provide an irrefutable blueprint of the
molecular architecture, validating the identity and substitution pattern of the target compound.
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The Analytical Challenge: Defining the Molecular
Framework

The target molecule, 4-Fluoro-5-hydroxy-2-methylbenzamide, presents a common yet critical
challenge in chemical analysis: confirming the precise arrangement of five different substituents
on a benzene ring. The core task is to definitively place the methyl (-CHs), amide (-CONH3),
fluoro (-F), and hydroxyl (-OH) groups in their respective positions (2, 1, 4, and 5). While mass
spectrometry can confirm the molecular formula (CsHsFNO2), only a detailed NMR analysis can
provide the atom-by-atom connectivity required for absolute structural confirmation.

The Strategic Workflow: A Multi-Technique NMR
Approach

A robust structural elucidation strategy does not rely on a single experiment but builds a case
from complementary datasets. Our approach begins with foundational 1D NMR experiments to
identify all proton and carbon environments and progresses to 2D NMR to map their
connectivity.
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Proposed Structure:

4-Fluoro-5-hydroxy-2-methylbenzamide
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Caption: Overall workflow for NMR-based structural elucidation.
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Part 1: Foundational Analysis with 1D NMR
'H NMR Spectroscopy: The Initial Proton Blueprint

The *H NMR spectrum provides the first, indispensable overview of the proton environments
within the molecule.[2]

Experimental Protocol: H NMR

o Sample Preparation: Accurately weigh ~5-10 mg of 4-Fluoro-5-hydroxy-2-
methylbenzamide.

e Solvent Selection: Dissolve the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-
ds). DMSO-ds is chosen specifically for its ability to form hydrogen bonds with the -OH and -
NH:z protons, which slows their chemical exchange and often results in sharper, more
observable signals compared to solvents like CDCls.[3][4][5]

e Acquisition: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer. A standard
pulse program is used, acquiring 16-32 scans to ensure a good signal-to-noise ratio.

Interpretation and Hypothetical Data

The *H NMR spectrum is analyzed for four key features: chemical shift (d), integration,
multiplicity, and coupling constants (J).

e Aromatic Protons (6 6.5-8.0 ppm): The molecule has two aromatic protons. Their chemical
shifts are influenced by the electronic effects of the surrounding substituents.[6] The proton
at position 3 (H-3) is ortho to the electron-donating -CHs and meta to the electron-
withdrawing -CONH2. The proton at position 6 (H-6) is ortho to the -OH group and meta to
the -F. Furthermore, H-6 will exhibit coupling to the fluorine atom.[7]

e Amide Protons (-CONHz, 6 ~7.5-8.5 ppm): The two amide protons are often non-equivalent
due to restricted rotation around the C-N bond and appear as two separate, often broad,
signals. Their chemical shift is highly dependent on solvent and concentration.[5][8]

e Hydroxyl Proton (-OH, & ~9.0-10.0 ppm): Phenolic hydroxyl protons typically appear
downfield. In DMSO-ds, this signal is usually a sharp singlet.[4]
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o Methyl Protons (-CHs, & ~2.2-2.5 ppm): The methyl group attached to the aromatic ring will
appear as a sharp singlet in the upfield region.[9]

Table 1: Hypothetical *H NMR Data (400 MHz, DMSO-de)

Signal Chemical Coupling

Label Shift (5, Integration Multiplicity Constant (J, Assighment
ppm) Hz)

H-a 9.50 1H s (broad) - 5-OH

H-b 8.10 1H s (broad) - -CONH:

H-c 7.85 1H s (broad) - -CONH:

H-d 7.25 1H d 4JH,F)=7.0 H-6

H-e 6.90 1H s - H-3

H-f 2.30 3H S - 2-CHs

3C NMR and DEPT: Mapping the Carbon Skeleton

While *H NMR maps the protons, 13C NMR reveals every unigue carbon atom in the molecule,
and DEPT experiments determine the number of attached protons.[1]

Experimental Protocol: 13C NMR & DEPT
o Sample: The same sample prepared for tH NMR is used.

e Acquisition: A standard proton-decoupled 13C experiment is run, typically requiring several
hundred to a few thousand scans due to the low natural abundance of 13C. Following this,
DEPT-90 and DEPT-135 experiments are performed. The DEPT-90 spectrum shows only CH
(methine) carbons, while the DEPT-135 shows CH and CHs carbons as positive signals and
CH:2 (methylene) carbons as negative signals. Quaternary carbons are absent from all DEPT
spectra.[10][11][12]

Interpretation and Hypothetical Data

© 2026 BenchChem. All rights reserved. 5/15 Tech Support


https://web.mnstate.edu/jasperse/Chem360/Handouts/Ch%2013%20Handouts%20(all%20notes).pdf
https://pdf.benchchem.com/1587/Application_Note_1H_and_13C_NMR_Characterization_of_Benzamides_for_Pharmaceutical_Research_and_Development.pdf
https://emerypharma.com/blog/a-step-by-step-guide-to-1d-and-2d-nmr-interpretation/
https://ncstate.pressbooks.pub/ncstateorgchem/chapter/13-12-dept-13c-nmr-spectroscopy/
https://www.chemistrysteps.com/dept-nmr-signals-and-problem-solving/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8130904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Carbonyl Carbon (& ~165-180 ppm): The amide carbonyl carbon is the most deshielded and
appears far downfield.[1]

e Aromatic Carbons (& ~110-160 ppm): Six distinct signals are expected for the six aromatic
carbons. The carbon directly bonded to fluorine (C-4) will show a very large one-bond
coupling constant (*QJ(C,F) = 240-260 Hz), appearing as a doublet.[13] Other aromatic
carbons will show smaller, long-range C-F couplings.[14]

o Methyl Carbon (d ~15-25 ppm): The methyl carbon appears in the far upfield aliphatic region.

Table 2: Hypothetical 13C and DEPT NMR Data (100 MHz, DMSO-ds)

Chemical Shift

DEPT-90 DEPT-135 1J(C,F) (H2) Assignment

(6, ppm)

169.5 Absent Absent - C-7 (C=0)
155.0 Absent Absent ~245 C-4

148.0 Absent Absent - C-5

138.0 Absent Absent - C-2

132.0 Absent Absent - C-1

120.5 Positive Positive - C-3

115.0 Positive Positive - C-6

20.5 Absent Positive - C-8 (CHs)

Part 2: Assembling the Puzzle with 2D NMR

1D NMR provides the list of parts; 2D NMR provides the instruction manual for how they
connect. The synergy between COSY, HSQC, and HMBC is essential for unambiguous
assembly.[15][16]
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Caption: The logical flow of a 2D NMR analysis strategy.

'H-*H COSY: Mapping Neighboring Protons

COSY (COrrelation SpectroscopY) is the first step in connectivity mapping, revealing which
protons are spin-spin coupled, indicating they are typically within 2-4 bonds of each other.[17]
[18][19] For this molecule, COSY is expected to be simple, as the two aromatic protons (H-3
and H-6) are separated by four bonds and are unlikely to show a strong correlation. The
primary value of COSY here is to confirm the absence of any adjacent (ortho) aromatic protons.

'H-*C HSQC: The Direct H-C Link

HSQC (Heteronuclear Single Quantum Coherence) is a powerful experiment that
unambiguously correlates each proton to the carbon it is directly attached to.[10][20] This
allows us to merge our *H and 13C data tables.

Interpretation of HSQC Data

o A cross-peak will connect the methyl proton signal (H-f, d 2.30) to the methyl carbon signal
(C-8, 6 20.5).

o A cross-peak will connect the aromatic proton signal H-e (& 6.90) to its attached carbon, C-3
(6 120.5).

o A cross-peak will connect the aromatic proton signal H-d (& 7.25) to its attached carbon, C-6
(6 115.0).
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o Crucially, the exchangeable -OH and -NH:z protons and all quaternary carbons (C-1, C-2, C-
4, C-5, C-7) will show no signals in the HSQC spectrum.[10]

'H-13C HMBC: Unveiling the Molecular Skeleton

HMBC (Heteronuclear Multiple Bond Correlation) is arguably the most critical experiment for
elucidating the substitution pattern. It reveals correlations between protons and carbons that
are separated by two or three bonds ((JCH and 3JCH).[21][22] These long-range correlations
act as bridges, connecting the different fragments of the molecule.

Key Expected HMBC Correlations:

o Methyl Group Placement: The methyl protons (H-f, d 2.30) should show correlations to the
carbons two bonds away (C-2 and C-3) and the carbon three bonds away (C-1). The
correlation to the quaternary carbon C-2 (& 138.0) is definitive proof of its position.

e Amide Group Placement: Aromatic proton H-6 (& 7.25) should show a three-bond correlation
to the carbonyl carbon C-7 (& 169.5). Likewise, H-3 (& 6.90) may show a weaker correlation
to C-7. This firmly attaches the amide group to C-1.

e Confirming the Ring Substitution:
o H-3 (6 6.90) will correlate to C-1, C-2, C-4, and C-5.
o H-6 (6 7.25) will correlate to C-1, C-4, and C-5.

o The hydroxyl proton (H-a, & 9.50) should show correlations to C-4, C-5, and C-6.

Part 3: Final Structure Assembly

The final structure is deduced by systematically integrating all the NMR data in a self-validating
loop.
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Conclusion:
Structure is unambiguously
4-Fluoro-5-hydroxy-2-methylbenzamide

Click to download full resolution via product page

Caption: Logical convergence of NMR data to the final structure.
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By following this deductive path, each piece of evidence from the various NMR experiments
corroborates the others, leading to a single, undeniable conclusion. The *H and *3C spectra
provide the atom count and type. The DEPT experiments confirm carbon multiplicities. The
HSQC links the proton and carbon frameworks directly. Finally, the web of long-range HMBC

correlations locks every substituent into its specific location on the aromatic ring, confirming the

structure as 4-Fluoro-5-hydroxy-2-methylbenzamide.

Conclusion

This in-depth guide demonstrates that the structural elucidation of even complex substituted
aromatic compounds can be approached systematically and confidently through the modern

NMR toolkit. By moving from broad 1D analysis to specific 2D connectivity mapping, we build a

multi-layered, self-consistent dataset that leaves no room for ambiguity. This rigorous,
evidence-based approach is fundamental to ensuring the quality, safety, and efficacy of new
chemical entities in the pharmaceutical and chemical industries.

References

e Weigert, F. J., & Roberts, J. D. (1971). Carbon-13 nuclear magnetic resonance studies of

some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C-19F coupling

constants. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

o Paraskar, A. S., et al. (2013). Some interesting 1H NMR features of ortho substituted N-
methoxy-N-methyl benzamides. Journal of Chemical Sciences. Available at: [Link]

o University of Calgary. (2007). NMR Spectroscopy: Fluorine Coupling to 1H and 13C.
Available at: [Link]

e Cookson, D. J., & Smith, B. E. (1987). One and two-dimensional NMR methods for

elucidating structural characteristics of aromatic fractions from petroleum and synthetic fuels.

Energy & Fuels. Available at: [Link]

o Castafar, L., & Parella, T. (2015). Recent advances in small molecule NMR: Improved
HSQC and HSQMBC experiments. Annual Reports on NMR Spectroscopy. Available at:
[Link]

© 2026 BenchChem. All rights reserved. 10/ 15 Tech Support


https://www.benchchem.com/product/b8130904/docs?utm_src=pdf-body#structural-elucidation-of-4-fluoro-5-hydroxy-2-methylbenzamide-using-nmr
https://pubs.rsc.org/en/content/articlelanding/1972/p2/p29720000921
https://www.ias.ac.in/article/fulltext/jcsc/125/06/1539-1544
https://www.chem.ucalgary.ca/courses/350/Carey5th/Ch13/nmr/couplinghydrogen_fluorine.html
https://pubs.acs.org/doi/10.1021/ef00004a009
https://www.researchgate.net/publication/272382606_Recent_advances_in_small_molecule_NMR_Improved_HSQC_and_HSQMBC_experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8130904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Gale, D. J., & Wilshire, J. F. K. (1979). Substituent Effects on the 1H N.M.R. Spectra of
Substituted Benzamides and N-Alkylbenzamides. Australian Journal of Chemistry. Available
at: [Link]

SeRMN-UAB. (2015). Review: Recent Advances in Small Molecule NMR: Improved HSQC
and HSQMBC Experiments. Available at: [Link]

Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Available
at: [Link]

Advances in Polymer Science. (2023). Heteronuclear Single-quantum Correlation (HSQC)
NMR. Available at: [Link]

Butts, C. P, et al. (2023). NMR Chemical Shifts of Emerging Green Solvents, Acids, and
Bases for Facile Trace Impurity Analysis. ACS Sustainable Chemistry & Engineering.
Available at: [Link]

Suda, M., et al. (1981). Substituent Effects on the 1H, 13C, and 15N NMR Spectra of
Substituted Benzanilides. Magnetic Resonance in Chemistry. Available at: [Link]

Michigan State University Department of Chemistry. NMR Spectroscopy. Available at: [Link]
Reddit. (2023). Hydroxyl Groups in NMR. Available at: [Link]

Mizrahi, V., et al. (1983). V-Substituted benzamides. Nmr spectroscopic study on substituted
effects. South African Journal of Chemistry. Available at: [Link]

Columbia University NMR Core Facility. HSQC and HMBC. Available at: [Link]
ResearchGate. (2018). NMR Spectroscopy of Aromatic Compounds. Available at: [Link]
Chemistry LibreTexts. (2023). 7.6: Interpreting 2-D NMR Spectra. Available at: [Link]
Chemistry LibreTexts. (2024). 14: COSY. Available at: [Link]

Emsley, J. W., et al. (1976). Fluorine Coupling Constants. Progress in Nuclear Magnetic
Resonance Spectroscopy. Available at: [Link]

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://www.publish.csiro.au/CH/CH9790151
https://sermn.uab.cat/2015/03/review-recent-advances-in-small-molecule-nmr-improved-hsqc-and-hsqmbc-experiments/
https://emerypharma.com/blog/a-step-by-step-guide-to-1d-and-2d-nmr-interpretation/
https://link.springer.com/article/10.1007/s44186-023-00028-1
https://pubs.acs.org/doi/10.1021/acssuschemeng.2c06920
https://onlinelibrary.wiley.com/doi/abs/10.1002/mrc.1270170308
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/nmr/nmr1.htm#nmr4
https://www.reddit.com/r/Chempros/comments/11s4p1a/hydroxyl_groups_in_nmr/
https://journals.co.za/doi/abs/10.10520/AJA03794350_1170
https://nmr.columbia.edu/content/hsqc-and-hmbc
https://www.researchgate.net/publication/323869269_NMR_Spectroscopy_of_Aromatic_Compounds_1e
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_with_a_Biological_Emphasis_v2.0_(Soderberg)/07%3A_Structure_Determination_II/7.06%3A_Interpreting_2-D_NMR_Spectra
https://chem.libretexts.org/Courses/University_of_California_Davis/UCD_Chem_124A%3A_Spectroscopy_and_Structural_Analysis/14%3A_COSY
https://www.sciencedirect.com/science/article/pii/0079656576800067
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8130904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Elyashberg, M., et al. (2004). Structure elucidation from 2D NMR spectra using the StrucEluc
expert system: detection and removal of contradictions in the data. Magnetic Resonance in
Chemistry. Available at: [Link]

JEOL. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling).
Available at: [Link]

ACD/Labs. (2018). A New Method for the Reliable Detection of 13C Multiplets of Fluorine
Containing Compounds. Available at: [Link]

JEOL. Structural Analysis of Organic Compound Using 2D - NMR Spectrum. Available at:
[Link]

Abraham, R. J., & Mobli, M. (2014). 1H NMR spectra part 31: 1H chemical shifts of amides in
DMSO solvent. Magnetic Resonance in Chemistry. Available at: [Link]

JoVE. NMR Spectroscopy of Benzene Derivatives. Available at: [Link]

Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. Available at: [Link]

NC State University Libraries. 13.12 DEPT 13C NMR Spectroscopy. Available at: [Link]

Otting, G., & Withrich, K. (1991). NMR spectroscopy of hydroxyl protons in aqueous
solutions of peptides and proteins. Journal of Biomolecular NMR. Available at: [Link]

JEOL Ltd. Structure Elucidation of Fluorinated Compounds by NMR. Available at: [Link]

Chemistry Steps. (2023). DEPT NMR: Signals and Problem Solving. Available at: [Link]

ACD/Labs. (2021). The Basics of Interpreting a Proton (1H) NMR Spectrum. Available at:
[Link]

Thieme. 13C NMR Spectroscopy. Available at: [Link]

Ng, S., & Sederholm, C. H. (1964). Nuclear Magnetic Resonance Fluorine—Fluorine
Coupling Constants. The Journal of Chemical Physics. Available at: [Link]

OpenOChem Learn. Interpreting. Available at: [Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15366110/
https://www.jeol.com/en/applications/column/nmr_column/nmr_column_00018.php
https://www.acdlabs.com/resources/publications/posters/a-new-method-for-the-reliable-detection-of-13c-multiplets-of-fluorine-containing-compounds/
https://www.jeol.com/en/applications/column/nmr_column/nmr_column_00019.php
https://pubmed.ncbi.nlm.nih.gov/24838644/
https://www.jove.com/v/10359/nmr-spectroscopy-of-benzene-derivatives
https://en.wikipedia.org/wiki/Fluorine-19_nuclear_magnetic_resonance_spectroscopy
https://openstax.org/books/organic-chemistry/pages/13-12-dept-13c-nmr-spectroscopy
https://pubmed.ncbi.nlm.nih.gov/1384851/
https://www.jeol.co.jp/en/applications/pdf/nmr/nm150017.pdf
https://www.chemistrysteps.com/dept-nmr-signals-and-problem-solving/
https://www.acdlabs.com/blog/the-basics-of-interpreting-a-proton-1h-nmr-spectrum/
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0034-40141
https://pubs.aip.org/aip/jcp/article-abstract/40/7/2090/190891/Nuclear-Magnetic-Resonance-Fluorine-Fluorine
https://openochem.org/nmr/interpreting/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8130904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e ETH Zurich NMR Service. Structure Elucidation by NMR. Available at: [Link]

e ACD/Labs. (2008). How do | know if my unknown contains a fluorine atom(s)? ... Part 2.
Available at: [Link]

 University of Wisconsin-Madison. COSY. Available at: [Link]

e ResearchGate. (2014). 1H NMR spectra part 31: 1H chemical shifts of amides in DMSO
solvent. Available at: [Link]

e Minnesota State University Moorhead. Short Summary of 1H-NMR Interpretation. Available
at: [Link]

e Durr, U. H. N., et al. (2020). Two-Dimensional 19F-13C Correlation NMR for 19F Resonance
Assignment of Fluorinated Proteins. Journal of the American Chemical Society. Available at:
[Link]

o Oxford Instruments. Deciphering Complex Chemical Structures with COSY NMR. Available
at: [Link]

e SpectraBase. Benzamide, 4-fluoro-N-(5-chloro-2-hydroxyphenyl)- - Optional[13C NMR].
Available at: [Link]

» Royal Society of Chemistry. Supplementary Information. Available at: [Link]
o MDPI. (2018). 2-Hydroxy-N'-(4-fluorobenzoyl)benzohydrazide. Available at: [Link]

o Oxford Instruments. 1H-1H COSY & TOCSY two- dimensional NMR spectroscopy. Available
at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://nmr.ethz.ch/education/structure-elucidation-by-nmr.html
https://www.acdlabs.com/blog/2008/04/how_do_i_know_if_my_unknown_c/
https://www.chem.wisc.edu/areas/nmr/protocols-and-experiments/2d-nmr/cosy/
https://www.researchgate.net/publication/262584282_1H_NMR_spectra_part_31_1H_chemical_shifts_of_amides_in_DMSO_solvent
https://www.mnstate.edu/jasperse/Chem355/H-NMR%20Summary.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7039305/
https://nmr.oxinst.com/blog/deciphering-complex-chemical-structures-with-cosy-nmr
https://spectrabase.com/spectrum/A60EkXBAaQ1
https://www.rsc.org/suppdata/c6/ra/c6ra02361a/c6ra02361a.pdf
https://www.mdpi.com/1422-8599/2018/3/M1001
https://nmr.oxinst.com/learning-centre/technical-notes-and-case-studies/1h-1h-cosy-tocsy-two-dimensional-nmr-spectroscopy
https://www.benchchem.com/product/b8130904?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8130904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. pdf.benchchem.com [pdf.benchchem.com]

2. Interpreting | OpenOChem Learn [learn.openochem.org]
3. pubs.acs.org [pubs.acs.org]

4. reddit.com [reddit.com]

5. 1H NMR spectra part 31: 1H chemical shifts of amides in DMSO solvent - PubMed
[pubmed.ncbi.nim.nih.gov]

6. NMR Spectroscopy of Benzene Derivatives [moodle.tau.ac.il]
7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. web.mnstate.edu [web.mnstate.edu]

10. emerypharma.com [emerypharma.com]

11. 13.12 DEPT 13C NMR Spectroscopy — Organic Chemistry: A Tenth Edition — OpenStax
adaptation 1 [ncstate.pressbooks.pub]

12. DEPT NMR: Signals and Problem Solving - Chemistry Steps [chemistrysteps.com]
13. acdlabs.com [acdlabs.com]
14. acdlabs.com [acdlabs.com]

15. Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection
and removal of contradictions in the data - PubMed [pubmed.ncbi.nlm.nih.gov]

16. Structural Analysis of Organic Compound Using 2D - NMR Spectrum | Column | JEOL
[jeol.com]

17. chem.libretexts.org [chem.libretexts.org]
18. JEOL USA blog | Deciphering Complex Chemical Structures with COSY [jeolusa.com]
19. nmr.oxinst.com [nmr.oxinst.com]

20. Heteronuclear Single-quantum Correlation (HSQC) NMR — Advances in Polymer Science
[ncstate.pressbooks.pub]

21. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
22. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [structural elucidation of 4-Fluoro-5-hydroxy-2-
methylbenzamide using NMR]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8130904/docs#structural-elucidation-of-4-fluoro-5-
hydroxy-2-methylbenzamide-using-nmr]

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://pdf.benchchem.com/1587/Application_Note_1H_and_13C_NMR_Characterization_of_Benzamides_for_Pharmaceutical_Research_and_Development.pdf
https://learn.openochem.org/learn/nmr-ir-uv-and-ms/hnmr/interpreting
https://pubs.acs.org/doi/10.1021/acssuschemeng.3c00244
https://www.reddit.com/r/Chempros/comments/11ss1wf/hydroxyl_groups_in_nmr/
https://pubmed.ncbi.nlm.nih.gov/24824670/
https://pubmed.ncbi.nlm.nih.gov/24824670/
https://moodle.tau.ac.il/2023/pluginfile.php/213748/mod_imscp/content/1/wiki_content/12871_NMR-Spectroscopy-of-Benzene-Derivatives.html
https://www.researchgate.net/file.PostFileLoader.html?id=59c941ec5b49523e5459c022&assetKey=AS%3A542535020154880%401506361836759
https://www.researchgate.net/publication/262305416_H-1_NMR_spectra_part_31_1H_chemical_shifts_of_amides_in_DMSO_solvent
https://web.mnstate.edu/jasperse/Chem360/Handouts/Ch%2013%20Handouts%20(all%20notes).pdf
https://emerypharma.com/blog/a-step-by-step-guide-to-1d-and-2d-nmr-interpretation/
https://ncstate.pressbooks.pub/ncstateorgchem/chapter/13-12-dept-13c-nmr-spectroscopy/
https://ncstate.pressbooks.pub/ncstateorgchem/chapter/13-12-dept-13c-nmr-spectroscopy/
https://www.chemistrysteps.com/dept-nmr-signals-and-problem-solving/
https://www.acdlabs.com/wp-content/uploads/download/app/nmr/App%20Note_Reliable%20Detection%20of%2013C%20Multiplets%20of%20Fluorine%20Containing%20Compounds.pdf
https://www.acdlabs.com/blog/how-do-i-know-1/
https://pubmed.ncbi.nlm.nih.gov/15446833/
https://pubmed.ncbi.nlm.nih.gov/15446833/
https://www.jeol.com/column/detail006.php
https://www.jeol.com/column/detail006.php
https://chem.libretexts.org/Ancillary_Materials/Worksheets/Spectroscopy_(Worksheets)/14%3A_COSY
https://www.jeolusa.com/NEWS-EVENTS/Blog/deciphering-complex-chemical-structures-with-cosy-nmr
https://nmr.oxinst.com/assets/uploads/MagRes/App%20Notes/X-Pulse_App_Note_7&8_COSY_&_TOCSY_two-dimensional_NMR_spectroscopy.pdf
https://ncstate.pressbooks.pub/advancesinpolymerscience/chapter/heteronuclear-single-quantum-correlation-hsqc-nmr/
https://ncstate.pressbooks.pub/advancesinpolymerscience/chapter/heteronuclear-single-quantum-correlation-hsqc-nmr/
https://nmr.chem.columbia.edu/content/hsqc-and-hmbc
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Introduction_to_Organic_Spectroscopy/07%3A_Two-Dimensional_NMR_Spectroscopy/7.06%3A_Interpreting_2-D_NMR_Spectra
https://www.benchchem.com/product/b8130904/docs#structural-elucidation-of-4-fluoro-5-hydroxy-2-methylbenzamide-using-nmr
https://www.benchchem.com/product/b8130904/docs#structural-elucidation-of-4-fluoro-5-hydroxy-2-methylbenzamide-using-nmr
https://www.benchchem.com/product/b8130904/docs#structural-elucidation-of-4-fluoro-5-hydroxy-2-methylbenzamide-using-nmr
https://www.benchchem.com/product/b8130904/docs#structural-elucidation-of-4-fluoro-5-hydroxy-2-methylbenzamide-using-nmr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8130904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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